Cas no 650609-94-2 (1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester)

1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester structure
650609-94-2 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester
CAS No:650609-94-2
MF:C5H4IN3O4
MW:297.007432937622
CID:408676
PubChem ID:136175563
Update Time:2025-04-19

1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester
    • methyl 4-iodo-3-nitro-1H-pyrazole-5-carboxylate
    • AKOS030240801
    • AKOS015920799
    • DTXSID50477041
    • 650609-94-2
    • METHYL 4-IODO-5-NITRO-1H-PYRAZOLE-3-CARBOXYLATE
    • Inchi: 1S/C5H4IN3O4/c1-13-5(10)3-2(6)4(8-7-3)9(11)12/h1H3,(H,7,8)
    • InChI Key: GWLPLIOQLOJJAG-UHFFFAOYSA-N
    • SMILES: IC1=C([N+](=O)[O-])NN=C1C(=O)OC

Computed Properties

  • Exact Mass: 296.92422
  • Monoisotopic Mass: 296.92465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.12
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